(2E)-2-cyano-N-(4-methylphenyl)-3-(2-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(4-methylphenyl)-3-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H13N3O3/c1-12-6-8-15(9-7-12)19-17(21)14(11-18)10-13-4-2-3-5-16(13)20(22)23/h2-10H,1H3,(H,19,21)/b14-10+
• InChI Key: UTWNRWYDUNZRTA-GXDHUFHOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CC=C2[N+](=O)[O-])C#N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C(=C/C2=CC=CC=C2[N+](=O)[O-])/C#N
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

(2E)-2-cyano-N-(4-methylphenyl)-3-(2-nitrophenyl)prop-2-enamide, also known as 4-Methyl-2-nitro-N-cyano-3-phenylprop-2-enamide, is a synthetic organic compound with a variety of applications in the fields of scientific research. It is a white crystalline solid with a melting point of 97-99°C and a molecular weight of 253.2 g/mol. This compound is of particular interest due to its potential use in the development of new drugs and its ability to serve as a model compound for the study of related molecules.

Scientific Research Applications

Nitrile and Non-nitrile Pyridine Products

Research conducted by O'callaghan et al. (1999) delves into the reactions of 2-cyano-3-(x-nitrophenyl)prop-2-enamides, which is closely related to the chemical structure of interest. Their study demonstrates the formation of several pyridine products through reactions with methyl 3-oxobutanoate. These reactions yield compounds with potential applications in pharmaceuticals and materials science due to their structural diversity and functional properties. The research highlights the utility of these compounds in synthesizing complex molecules with potential biological activity or material properties (O'callaghan et al., 1999).

Leflunomide Metabolite Analogs

Another study by Ghosh et al. (2000) explores the synthesis of leflunomide metabolite analogs, showcasing the importance of similar structures in inhibiting specific enzymes. These compounds, including variations of cyano and nitrophenyl groups, demonstrate significant potential in medical research, particularly in developing treatments for conditions like rheumatoid arthritis and cancer. The study provides insight into the structural and functional versatility of such compounds, suggesting their broad applicability in drug development (Ghosh et al., 2000).

Synthesis of Polyamides and Polyimides

Research by Yang and Lin (1995) focuses on the synthesis of polyamides and polyimides using diamines derived from similar structural motifs. This study illustrates the application of such compounds in the field of polymer science, where they contribute to the development of materials with high thermal stability and mechanical strength. These materials have potential applications in aerospace, electronics, and automotive industries, highlighting the versatility of compounds derived from “(2E)-2-cyano-N-(4-methylphenyl)-3-(2-nitrophenyl)prop-2-enamide” (Yang & Lin, 1995).